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Compound of Interest

Compound Name: PSI-353661

Cat. No.: B12400249

Disclaimer: This document provides general guidance for the handling and disposal of a
research chemical for which a specific Safety Data Sheet (SDS) with official disposal
procedures is not publicly available. All procedures must be conducted in accordance with the
regulations and guidelines of your institution's Environmental Health and Safety (EHS)
department.

Immediate Actions and Primary Recommendations

There is currently no publicly available, specific safety data sheet (SDS) that outlines the official
disposal procedures for the investigational compound PSI-353661. The information available in
research literature focuses on its synthesis and biological activity as a phosphoramidate
prodrug and an inhibitor of the hepatitis C virus (HCV) NS5B polymerase.[1][2][3][4][5]

Given the absence of specific disposal instructions, researchers, scientists, and drug
development professionals must adhere to a precautionary principle. The following steps are
essential:

o Contact Your EHS Department: Your institution's Environmental Health and Safety (EHS)
department is the primary resource for guidance on the disposal of novel or uncharacterized
chemical compounds. Provide them with all available information on PSI-353661, including
its chemical structure and any known properties.

o Treat as Hazardous Waste: In the absence of specific data, PSI-353661 and any materials
contaminated with it should be treated as hazardous chemical waste.
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» Waste Segregation: Do not mix PSI-353661 waste with other waste streams unless explicitly
approved by your EHS department. It should be collected in a dedicated, properly labeled,
and sealed waste container.

General Procedures for the Disposal of Research
Chemicals

The following table outlines general procedures for the disposal of research chemicals of
unknown hazard, such as PSI-353661.

Procedure Description

Always wear appropriate PPE, including a lab
coat, safety glasses, and chemical-resistant
gloves, when handling PSI-353661 and its

waste.

Personal Protective Equipment (PPE)

Collect all solid and liquid waste containing PSI-
Waste Collection 353661 in separate, designated, and compatible

waste containers. Do not overfill containers.

Clearly label the waste container with

"Hazardous Waste," the full chemical name
Labeling "PSI-353661," and any known hazard

information. Affix a hazardous waste tag as

required by your institution.

Store the sealed waste container in a
Storage designated satellite accumulation area that is

secure and away from incompatible materials.

) Submit a chemical waste pickup request to your
Disposal Request o
institution's EHS department.

Logical Workflow for Disposal of PSI-353661

The following diagram illustrates the decision-making process for the proper disposal of PSI-
353661 in a research environment.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b12400249?utm_src=pdf-body
https://www.benchchem.com/product/b12400249?utm_src=pdf-body
https://www.benchchem.com/product/b12400249?utm_src=pdf-body
https://www.benchchem.com/product/b12400249?utm_src=pdf-body
https://www.benchchem.com/product/b12400249?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12400249?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Start: Need to dispose
of PSI-353661 waste

'

Consult your institution's
Environmental Health and Safety (EHS)
department for guidance.

Follow the specific disposal
procedures outlined in the SDS.

Treat PSI-353661 as
hazardous waste.

Collect waste in a dedicated,
labeled, and sealed container.

Store waste in a designated
satellite accumulation area.

Submit a chemical waste
pickup request to EHS.

End: Waste is properly
managed for disposal.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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